Cas no 922023-23-2 (2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide)

2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide
- Benzeneethanesulfonamide, N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
-
- Inchi: 1S/C20H24N2O4S/c1-20(2)14-26-18-10-9-16(13-17(18)22(3)19(20)23)21-27(24,25)12-11-15-7-5-4-6-8-15/h4-10,13,21H,11-12,14H2,1-3H3
- InChI Key: HRWQEDUTFUIDML-UHFFFAOYSA-N
- SMILES: C1(CCS(NC2=CC=C3OCC(C)(C)C(=O)N(C)C3=C2)(=O)=O)=CC=CC=C1
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 607.1±65.0 °C(Predicted)
- pka: 8.21±0.40(Predicted)
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2297-0051-25mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-50mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-2μmol |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-20μmol |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-1mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-5mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-15mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-40mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-10μmol |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2297-0051-3mg |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide |
922023-23-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 |
2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide Related Literature
-
Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
-
Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
Additional information on 2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide
Introduction to 2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide (CAS No. 922023-23-2)
The compound 2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide, identified by the CAS registry number 922023-23-2, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides and features a benzoxazepine ring system with specific substituents that contribute to its unique chemical properties. Recent studies have highlighted its role in drug discovery and materials science due to its structural versatility and functional group diversity.
The molecular structure of this compound is characterized by a benzene ring attached to a sulfonamide group via an ethane chain. The benzoxazepine moiety introduces additional complexity with its fused ring system and substituents. The presence of multiple methyl groups and the oxo functionality within the benzoxazepine ring enhances the compound's stability and reactivity. These structural features make it an attractive candidate for exploring new synthetic pathways and bioactive molecules.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has further accelerated the production process while maintaining the integrity of the molecule's functional groups.
In terms of pharmacological applications, this compound has shown promising results in preliminary bioassays targeting enzyme inhibition and receptor modulation. Its sulfonamide group is known for its ability to form hydrogen bonds with biological targets, making it a valuable component in drug design. Furthermore, the benzoxazepine ring system has been associated with anti-inflammatory and antioxidant properties in recent studies.
The compound's unique combination of structural elements also makes it suitable for applications in materials science. Its ability to form stable amorphous solids has been explored for use in advanced drug delivery systems. Additionally, its electronic properties have been studied for potential applications in organic electronics.
From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the compound's impact on aquatic ecosystems. Initial findings suggest that it exhibits low toxicity at environmentally relevant concentrations due to its rapid biodegradation under aerobic conditions.
In conclusion, 2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-y)ethane-sulfonamide (CAS No. 9220-23-1) represents a multifaceted molecule with diverse applications across various scientific domains. Its structural complexity and functional group diversity make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents and advanced materials.
922023-23-2 (2-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)ethane-1-sulfonamide) Related Products
- 2171148-94-8(5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)
- 1214333-76-2(1-chloro-4-(difluoromethyl)-2-fluoro-benzene)
- 879000-71-2(3,4-Quinolinediamine, 2-chloro-N4-(phenylmethyl)-)
- 955376-50-8(2,2,2-trifluoro-N-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylacetamide)
- 1807089-37-7(3-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-2-carboxaldehyde)
- 26559-67-1(3-Bromo-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one)
- 89580-84-7(6-chloro-N4-ethylpyrimidine-2,4,5-triamine)
- 9024-13-9(Chondroitinase ABC from Proteus vulgaris)
- 1597661-92-1(Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro-)
- 1806905-85-0(4-(Chloromethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine)



